Cas no 462068-24-2 (6-Ethoxy-2-(piperidin-1-yl)quinoline-3-carbaldehyde)

• Product Name: 6-Ethoxy-2-(piperidin-1-yl)quinoline-3-carbaldehyde
• CAS No: 462068-24-2
• MF: C₁₇H₂₀N₂O₂
• MW: 284.352904319763
• CID: 5060333
• Update Time: 2025-06-08

6-Ethoxy-2-(piperidin-1-yl)quinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Ethoxy-2-(piperidin-1-yl)quinoline-3-carbaldehyde
• Oprea1_009540

• Inchi： 1S/C17H20N2O2/c1-2-21-15-6-7-16-13(11-15)10-14(12-20)17(18-16)19-8-4-3-5-9-19/h6-7,10-12H,2-5,8-9H2,1H3
• InChI Key： OKZBHTRVHIKMTL-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)C=C(C=O)C(=N2)N1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 344
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 6-Ethoxy-2-(piperidin-1-yl)quinoline-3-carbaldehyde

Introduction to 6-Ethoxy-2-(piperidin-1-yl)quinoline-3-carbaldehyde (CAS No. 462068-24-2)

6-Ethoxy-2-(piperidin-1-yl)quinoline-3-carbaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 462068-24-2, belongs to the quinoline class of heterocyclic aromatic compounds, which are widely recognized for their biological activity and therapeutic potential. The presence of an ethoxy group at the 6-position and a piperidine moiety at the 2-position introduces specific electronic and steric characteristics, making this molecule a promising candidate for further exploration in drug discovery and medicinal chemistry.

The quinoline scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The aldehyde functionality at the 3-position of the quinoline ring further enhances its reactivity, allowing for diverse chemical modifications and bioconjugations. These features make 6-Ethoxy-2-(piperidin-1-yl)quinoline-3-carbaldehyde a versatile building block for synthesizing novel therapeutic agents.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various cellular processes and are often implicated in diseases such as cancer and neurodegeneration. The piperidine ring in 6-Ethoxy-2-(piperidin-1-yl)quinoline-3-carbaldehyde can serve as a pharmacophore to interact with specific pockets on target proteins, potentially leading to the development of highly selective inhibitors. This has prompted researchers to explore its potential as a lead compound for PPI modulators.

Moreover, the ethoxy group at the 6-position contributes to the compound's solubility and metabolic stability, which are critical factors for drug-like properties. The combination of these structural elements enhances the compound's ability to penetrate biological membranes and resist enzymatic degradation, thereby improving its bioavailability and pharmacological efficacy.

Recent studies have highlighted the significance of quinoline derivatives in oncology research. For instance, modifications of the quinoline core have led to the discovery of several potent kinase inhibitors. The aldehyde group in 6-Ethoxy-2-(piperidin-1-yl)quinoline-3-carbaldehyde provides a reactive site for covalent bond formation with cysteine residues in target proteins, which can be exploited to develop irreversible inhibitors. This approach has shown promise in preclinical trials for targeting overexpressed kinases in cancer cells.

The piperidine moiety is particularly noteworthy for its role in enhancing binding affinity and selectivity. Piperidine derivatives are known to exhibit favorable pharmacokinetic profiles due to their ability to form stable hydrogen bonds with biological targets. In the context of 6-Ethoxy-2-(piperidin-1-yl)quinoline-3-carbaldehyde, the piperidine ring likely interacts with key amino acid residues in protein binding pockets, contributing to its high binding affinity.

Advances in computational chemistry have further facilitated the design and optimization of quinoline-based compounds like 6-Ethoxy-2-(piperidin-1-yl)quinoline-3-carbaldehyde. Molecular docking simulations have been employed to predict binding modes and identify potential lead compounds for further experimental validation. These computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds efficiently.

The synthesis of 6-Ethoxy-2-(piperidin-1-yl)quinoline-3-carbaldehyde involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the ethoxy group and piperidine moiety necessitates careful selection of reagents and catalysts to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, making them more accessible for medicinal chemistry applications.

In conclusion, 6-Ethoxy-2-(piperidin-1-yl)quinoline-3-carbaldehyde (CAS No. 462068-24-2) represents a promising candidate for further exploration in drug discovery due to its unique structural features and potential biological activities. Its quinoline core, combined with functional groups such as the aldehyde and ethoxy moieties, makes it a versatile scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in pharmaceutical innovation.